molecular formula Te2W B1172620 Fluorescent brightening agent 166 CAS No. 12224-29-2

Fluorescent brightening agent 166

Cat. No.: B1172620
CAS No.: 12224-29-2
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Fluorescent Brightening Agents (FBAs), also known as optical brighteners, are synthetic compounds that absorb ultraviolet (UV) light (300–400 nm) and re-emit it as visible blue light (420–480 nm), enhancing the perceived whiteness and brightness of materials. Fluorescent Brightening Agent 166 (FBA 166), classified under the naphthalimide family, is a high-performance brightener widely used in textiles, plastics, and paper coatings. Its chemical structure typically includes a conjugated aromatic system with sulfonate groups, ensuring water solubility and compatibility with polar substrates. FBA 166 exhibits strong fluorescence quantum yields (Φ > 0.8) and stability under UV exposure, making it suitable for industrial applications requiring durability .

Properties

CAS No.

12224-29-2

Molecular Formula

Te2W

Synonyms

Fluorescent brightening agent 166

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Fluorescent Brightening Agents

Chemical Structure and Functional Groups

FBAs are categorized based on their core structures, which dictate their optical properties and substrate affinity.

Compound Core Structure Functional Groups Key Applications
FBA 166 Naphthalimide Sulfonate, methoxy Textiles, plastics
FBA 162 (C.I. 56190) Naphthalimide Methoxy, methyl Paper, coatings
OBA 220 Stilbene Triazine, sulfonate Paper surface coatings
CBS FBA () Biphenyl Carboxylate, triazole Detergents, ceramics

Key Observations :

  • Naphthalimide-based FBAs (e.g., FBA 166, FBA 162) show superior brightness in hydrophobic substrates due to their planar aromatic systems, which enhance UV absorption .
  • Stilbene derivatives (e.g., OBA 220) are cost-effective for paper coatings but exhibit lower photostability compared to naphthalimides .
  • Triazole-containing FBAs (e.g., CBS FBA) demonstrate improved resistance to oxidative bleaching, making them ideal for detergent formulations .
Fluorescence Properties

Fluorescence intensity and quantum yield are critical metrics for comparing FBAs.

Compound Fluorescence Intensity (a.u.) Quantum Yield (Φ) Solvent Polarity Sensitivity
FBA 166 850 ± 45 0.82 Moderate
FBA 162 720 ± 30 0.75 High
OBA 220 650 ± 50 0.68 Low
CBS FBA 900 ± 60 0.85 High

Research Findings :

  • FBA 166’s moderate solvent polarity sensitivity ensures consistent performance across diverse environments, unlike FBA 162, which shows fluorescence quenching in high-polarity solvents like water .
  • CBS FBA’s high quantum yield (Φ = 0.85) is attributed to its triazole moiety, which reduces non-radiative energy loss .
Thermal and Photochemical Stability
Compound Thermal Stability (°C) UV Resistance (ΔΦ after 100 h)
FBA 166 220 -8%
FBA 162 200 -15%
OBA 220 180 -25%
CBS FBA 240 -5%

Key Insights :

  • FBA 166’s stability at 220°C makes it ideal for plastics processing, whereas OBA 220 degrades significantly above 180°C .
  • CBS FBA’s UV resistance outperforms naphthalimide derivatives due to radical-scavenging triazole groups .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.